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Compound of Interest

Compound Name: 2-Bromo-4-methylphenol

Cat. No.: B149215 Get Quote

An In-depth Technical Guide to 2-Bromo-4-
methylphenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-4-methylphenol, a
halogenated phenolic compound with applications in various scientific and industrial fields. This

document details its chemical properties, synthesis protocols, and known biological activities,

offering valuable information for professionals in research, development, and drug discovery.

Core Chemical and Physical Properties
2-Bromo-4-methylphenol, also known as 2-bromo-p-cresol, is a substituted phenol with a

bromine atom at the ortho position and a methyl group at the para position relative to the

hydroxyl group. Its chemical structure lends it to a range of applications, from being an

antimicrobial agent to a precursor in the synthesis of more complex molecules.
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Property Value

CAS Number 6627-55-0

Molecular Formula C₇H₇BrO

Molecular Weight 187.03 g/mol

Appearance
Clear colorless to pale yellow liquid or white to

off-white crystalline powder

Solubility Slightly soluble in water

Synthesis of 2-Bromo-4-methylphenol
The primary method for synthesizing 2-Bromo-4-methylphenol is through the electrophilic

bromination of p-cresol (4-methylphenol). Various protocols exist, differing in the choice of

solvent, brominating agent, and reaction conditions. Below are summaries of common

experimental approaches.

Experimental Protocol 1: Bromination using Bromine in
a Chlorinated Solvent
This method involves the direct bromination of p-cresol using liquid bromine in a solvent such

as chloroform or methylene dichloride at low temperatures.

Materials:

p-Cresol

Chloroform (or methylene dichloride)

Bromine

Water

Procedure:

In a four-necked flask, dissolve p-cresol (e.g., 2.00 moles) in chloroform (e.g., 2.51 moles).
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In a separate funnel, prepare a solution of bromine (e.g., 2.30 moles) in chloroform (e.g.,

3.75 moles).

Cool the p-cresol solution to -5 to 0°C with stirring.

Slowly add the bromine solution dropwise to the p-cresol solution, maintaining the low

temperature. The addition may take several hours.

After the addition is complete, continue the reaction for a set period.

Wash the reaction mixture with water to remove hydrogen bromide. The organic layer can be

washed until neutral.

The solvent is then removed by distillation, first at atmospheric pressure and then under

reduced pressure, to yield the crude product.

Further purification can be achieved by vacuum distillation.[1][2]

Experimental Protocol 2: Continuous Bromination in a
Tubular Reactor
For larger-scale synthesis, a continuous flow process can be employed to improve control over

reaction conditions and enhance safety.

Materials:

p-Cresol

Dichloroethane

Bromine

Procedure:

Prepare a solution of p-cresol in dichloroethane and a separate solution of bromine in

dichloroethane. Cool both solutions to between -20°C and -5°C.

Using pumps, feed the two solutions at controlled rates into a tubular reactor.
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The reaction mixture exits the reactor into a receiving flask. The temperature of the reaction

can be monitored and controlled.

The hydrogen bromide gas generated is typically absorbed in water.

After the reaction, the product mixture is worked up, which may include washing and solvent

removal, followed by purification.[3]

Biological Activities and Mechanisms of Action
2-Bromo-4-methylphenol is recognized for its antimicrobial properties and has been

investigated for its potential antioxidant and anti-inflammatory effects.

Antimicrobial Activity
2-Bromo-4-methylphenol is utilized as an antiseptic and preservative in various products,

including personal care items.[4] Its mechanism of action against microorganisms is primarily

attributed to the disruption of cell membranes.[4] This leads to the loss of cellular integrity and

ultimately, cell death.[4]
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Caption: Antimicrobial mechanism of 2-Bromo-4-methylphenol.

Potential Antioxidant and Anti-inflammatory Signaling
Pathways
While direct studies on the specific signaling pathways modulated by 2-Bromo-4-
methylphenol are limited, its structural similarity to other phenolic antioxidants, such as

butylated hydroxytoluene (BHT), suggests potential mechanisms of action.
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Proposed Antioxidant Mechanism: Phenolic compounds are known to act as free radical

scavengers. The hydroxyl group on the phenol ring can donate a hydrogen atom to a free

radical, thereby neutralizing it and terminating the radical chain reaction. The resulting phenoxy

radical is stabilized by resonance.
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Caption: Proposed free radical scavenging mechanism of 2-Bromo-4-methylphenol.

Proposed Anti-inflammatory Pathway: Many phenolic compounds exhibit anti-inflammatory

properties by inhibiting key signaling pathways, such as the NF-κB (nuclear factor kappa-light-

chain-enhancer of activated B cells) pathway. NF-κB is a crucial transcription factor that

regulates the expression of pro-inflammatory genes. It is hypothesized that 2-Bromo-4-
methylphenol, like other related compounds, may interfere with this pathway, leading to a

reduction in the inflammatory response.
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Proposed Inhibition of NF-κB Pathway
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Caption: Proposed anti-inflammatory mechanism via NF-κB inhibition.

Applications in Drug Development and Research
The chemical structure of 2-Bromo-4-methylphenol makes it a valuable intermediate in

organic synthesis. The presence of the bromine atom allows for further functionalization

through various cross-coupling reactions, enabling the construction of more complex molecules
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with potential therapeutic applications. Its established antimicrobial properties also make it a

compound of interest for the development of new antiseptic and preservative agents.

Safety and Handling
2-Bromo-4-methylphenol is considered to be a hazardous substance. It can cause skin and

eye irritation and may cause respiratory irritation. Appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

All work should be conducted in a well-ventilated fume hood.

Disclaimer: The information on signaling pathways is based on the known activities of

structurally related compounds and should be considered proposed mechanisms for 2-Bromo-
4-methylphenol pending direct experimental verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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